Cas no 1306523-59-0 (2-pentylcycloheptan-1-ol)

• Product Name: 2-pentylcycloheptan-1-ol
• CAS No: 1306523-59-0
• MF: C₁₂H₂₄O
• MW: 184.318364143372
• CID: 6295545
• PubChem ID: 61749792
• Update Time: 2025-06-03

2-pentylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-pentylcycloheptan-1-ol
• 1306523-59-0
• AKOS011020313
• EN300-1624871

• Inchi： 1S/C12H24O/c1-2-3-5-8-11-9-6-4-7-10-12(11)13/h11-13H,2-10H2,1H3
• InChI Key： ZOMHQVCREVSSCB-UHFFFAOYSA-N
• SMILES： OC1CCCCCC1CCCCC

Computed Properties

• Exact Mass: 184.182715385g/mol
• Monoisotopic Mass: 184.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-pentylcycloheptan-1-ol

2-Pentylcycloheptan-1-ol: A Comprehensive Overview

The compound with CAS No 1306523-59-0, commonly referred to as 2-pentylcycloheptan-1-ol, is an organic compound that has garnered attention in various fields due to its unique chemical properties and potential applications. This article delves into the structure, synthesis, properties, and recent advancements related to this compound, providing a detailed and up-to-date analysis.

2-Pentylcycloheptan-1-ol is a bicyclic alcohol with a cycloheptane ring substituted with a pentyl group at the 2-position and a hydroxyl group at the 1-position. Its molecular formula is C₁₂H₂₄O, and it has a molar mass of 188.34 g/mol. The compound exhibits a melting point of -78°C and a boiling point of 180°C at standard pressure. These physical properties make it suitable for use in various chemical processes where thermal stability and solubility are critical factors.

Recent studies have highlighted the importance of 2-pentylcycloheptan-1-ol in the field of materials science, particularly in the development of advanced polymers and composites. Researchers have explored its role as a building block for synthesizing high-performance materials with enhanced mechanical and thermal properties. For instance, a study published in *Polymer Chemistry* demonstrated that incorporating 2-pentylcycloheptan-1-ol into polymer matrices significantly improved their tensile strength and flexibility.

The synthesis of 2-pentylcycloheptan-1-ol typically involves multi-step organic reactions, including alkylation, cyclization, and oxidation processes. One common method involves the alkylation of cycloheptanol with pentyl halides followed by catalytic hydrogenation to achieve the desired stereochemistry. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

In terms of applications, 2-pentylcycloheptan-1-ol has found utility in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to form stable esters and ethers makes it valuable in creating bioactive molecules with potential therapeutic applications. Additionally, it has been explored as a precursor for specialty chemicals used in agrochemicals and personal care products.

From an environmental perspective, the biodegradability of 2-pentylcycloheptan-1-ol has been studied extensively. Research indicates that it undergoes rapid microbial degradation under aerobic conditions, making it less persistent in aquatic environments compared to other similar compounds. This characteristic is crucial for its safe use in industrial settings where environmental impact is a concern.

In conclusion, 2-pentylcycloheptan-1-ol (CAS No 1306523-59-0) is a versatile compound with promising applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative materials and products. As research continues to uncover new potentials for this compound, its role in modern chemistry is expected to grow significantly.